Cas no 1000895-64-6 (5-2-(3-bromophenyl)ethyl-1H-pyrazol-3-amine)

• Product Name: 5-2-(3-bromophenyl)ethyl-1H-pyrazol-3-amine
• CAS No: 1000895-64-6
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 5830300
• PubChem ID: 68876977
• Update Time: 2025-11-05

5-2-(3-bromophenyl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 5-[2-(3-bromophenyl)ethyl]-
• 5-2-(3-bromophenyl)ethyl-1H-pyrazol-3-amine
• 1000895-64-6
• 5-[2-(3-bromophenyl)ethyl]-1H-pyrazol-3-amine
• EN300-1914438
• SCHEMBL4012117

• Inchi： 1S/C11H12BrN3/c12-9-3-1-2-8(6-9)4-5-10-7-11(13)15-14-10/h1-3,6-7H,4-5H2,(H3,13,14,15)
• InChI Key： CTMGVOMWFFVLAN-UHFFFAOYSA-N
• SMILES： N1C(CCC2=CC=CC(Br)=C2)=CC(N)=N1

Computed Properties

• Exact Mass: 265.02146g/mol
• Monoisotopic Mass: 265.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.538±0.06 g/cm3(Predicted)
• Boiling Point: 443.6±35.0 °C(Predicted)
• pka: 15.77±0.10(Predicted)

Additional information on 5-2-(3-bromophenyl)ethyl-1H-pyrazol-3-amine

5-2-(3-Bromophenyl)Ethyl-1H-Pyrazol-3-Amine: A Comprehensive Overview

The compound 5-2-(3-bromophenyl)ethyl-1H-pyrazol-3-amine, identified by the CAS number 1000895-64-6, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility.

Pyrazoles are five-membered heterocycles containing two adjacent nitrogen atoms, and their derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and ion channels. The presence of a bromine atom in the 3-position of the phenyl ring in this compound introduces additional electronic and steric effects, which can significantly influence its pharmacological properties.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. For instance, research published in the Journal of Medicinal Chemistry demonstrated that certain pyrazole analogs exhibit potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in inflammation-related diseases.

The synthesis of 5-2-(3-bromophenyl)ethyl-1H-pyrazol-3-amine typically involves a multi-step process that includes nucleophilic substitution and condensation reactions. The bromine atom at the 3-position of the phenyl ring plays a crucial role in directing the nucleophilic attack during the formation of the pyrazole ring. This strategic placement ensures optimal reactivity and selectivity during the synthesis process.

In terms of applications, this compound has shown promise in several areas. For example, its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies. Additionally, its role as an intermediate in the synthesis of more complex molecules has been documented in several patent filings.

From an environmental perspective, understanding the fate and transport of compounds like 5-2-(3-bromophenyl)ethyl-1H-pyrazol-3-amine is crucial for assessing their potential impact on ecosystems. Research into their biodegradation pathways and bioaccumulation potential is ongoing, with recent findings suggesting that certain degradation products may exhibit lower toxicity compared to the parent compound.

In conclusion, 5-2-(3-bromophenyl)ethyl-1H-pyrazol-3-amine represents a valuable addition to the arsenal of chemical tools available for drug discovery and materials science. Its unique structure, combined with its versatile reactivity, positions it as a key player in future research endeavors.